Cas no 1349708-61-7 (Benzenemethanol, 3-(3-fluoro-2-pyridinyl)-)

• Product Name: Benzenemethanol, 3-(3-fluoro-2-pyridinyl)-
• CAS No: 1349708-61-7
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• MDL: MFCD20233047
• CID: 4781667
• Update Time: 2025-05-20

Benzenemethanol, 3-(3-fluoro-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• (3-(3-Fluoropyridin-2-yl)phenyl)methanol
• [3-(3-fluoropyridin-2-yl)phenyl]methanol
• Benzenemethanol, 3-(3-fluoro-2-pyridinyl)-
• 3-(3-Fluoropyridin-2-yl)benzyl alcohol

• MDL： MFCD20233047
• Inchi： 1S/C12H10FNO/c13-11-5-2-6-14-12(11)10-4-1-3-9(7-10)8-15/h1-7,15H,8H2
• InChI Key： TZBUJVKIPOTRJI-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1C1=CC=CC(CO)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on Benzenemethanol, 3-(3-fluoro-2-pyridinyl)-

Comprehensive Overview of Benzenemethanol, 3-(3-fluoro-2-pyridinyl)- (CAS No. 1349708-61-7)

Benzenemethanol, 3-(3-fluoro-2-pyridinyl)- (CAS No. 1349708-61-7) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to as a fluoropyridine derivative, combines a benzene ring with a pyridine moiety, enhanced by a fluorine substituent. Its molecular formula, C₁₂H₁₀FNO, highlights its potential as a versatile intermediate in organic synthesis. Researchers are particularly interested in its applications in drug discovery, where fluorinated compounds are prized for their metabolic stability and bioavailability.

The growing demand for fluorinated building blocks in medicinal chemistry has propelled Benzenemethanol, 3-(3-fluoro-2-pyridinyl)- into the spotlight. Its CAS No. 1349708-61-7 is frequently searched in academic and industrial databases, reflecting its relevance in developing small-molecule therapeutics. Recent studies suggest its utility in designing kinase inhibitors and GPCR-targeted drugs, aligning with trends in precision medicine. Additionally, its role in agrochemical formulations is under exploration, as fluorinated compounds often exhibit enhanced pesticidal activity and environmental persistence.

From a synthetic perspective, 3-(3-fluoro-2-pyridinyl)benzenemethanol offers a robust platform for further functionalization. Chemists leverage its hydroxymethyl group for esterification or etherification reactions, while the fluoro-pyridine ring serves as a hydrogen bond acceptor in molecular interactions. This dual functionality makes it a valuable scaffold for fragment-based drug design (FBDD), a hot topic in AI-driven drug discovery. Notably, computational tools like molecular docking simulations frequently incorporate this compound to predict binding affinities.

Environmental and regulatory considerations also shape the discourse around CAS No. 1349708-61-7. With increasing focus on green chemistry, researchers are optimizing synthetic routes to minimize waste and energy consumption. The compound’s biodegradability and ecotoxicological profile are subjects of ongoing investigation, addressing concerns raised by regulatory bodies such as the EPA and REACH. These efforts align with the broader push for sustainable chemical manufacturing, a key concern for modern industries.

In summary, Benzenemethanol, 3-(3-fluoro-2-pyridinyl)- exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—underscore its importance in contemporary science. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in the development of next-generation bioactive molecules.